Cas no 1190363-50-8 ((5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-ol)

• Product Name: (5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-ol
• CAS No: 1190363-50-8
• MF: C₂₅H₃₅F₂NO₂Si
• MW: 447.6332
• CID: 4762355
• Update Time: 2022-06-07

(5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• (5S,6S,9R)-6-(2,3-Difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-5H-cyclohepta[b]pyridin-5-ol
• 5H-Cyclohepta[b]pyridin-5-ol, 6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-, (5R,6S,9R)-
• 6-(2,3-difluorophenyl)-9-((triisopropylsilyl)oxy)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-5-ol

• Inchi： 1S/C25H35F2NO2Si/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)25(29)20-10-8-14-28-24(20)22/h7-11,14-17,19,22,25,29H,12-13H2,1-6H3
• InChI Key： HFAMMJDRXIUNAY-UHFFFAOYSA-N
• SMILES： [Si](C([H])(C([H])([H])[H])C([H])([H])[H])(C([H])(C([H])([H])[H])C([H])([H])[H])(C([H])(C([H])([H])[H])C([H])([H])[H])OC1([H])C2=C(C([H])=C([H])C([H])=N2)C([H])(C([H])(C2C([H])=C([H])C([H])=C(C=2F)F)C([H])([H])C1([H])[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 554
• Topological Polar Surface Area: 42.4